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Abstract
Oct-2-ynal, a versatile α,β-unsaturated aldehyde, is a molecule of significant interest in

contemporary chemical research. Its unique bifunctional nature, possessing both a reactive

aldehyde and a terminal alkyne, renders it a valuable building block in a multitude of synthetic

transformations. This guide provides a comprehensive overview of the current and potential

research applications of Oct-2-ynal, with a focus on its utility in organic synthesis, medicinal

chemistry, and materials science. We will delve into its role as a precursor for complex

molecular architectures, its participation in powerful ligation reactions, and its emerging

potential as a bioactive agent. This document is intended to serve as a technical resource,

offering not only a conceptual understanding but also practical insights into the experimental

utilization of this dynamic chemical entity.

Introduction: The Chemical Versatility of Oct-2-ynal
Oct-2-ynal, with the chemical formula C₈H₁₂O, is an aliphatic aldehyde distinguished by a

carbon-carbon triple bond at the C2 position.[1] This structural arrangement of a conjugated yn-

al system is the cornerstone of its diverse reactivity. The electron-withdrawing nature of the

aldehyde group activates the alkyne for nucleophilic attack, while the aldehyde itself is

susceptible to a wide array of classical carbonyl chemistries. Furthermore, the terminal alkyne
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serves as a handle for powerful synthetic methodologies, most notably copper-catalyzed azide-

alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."

This guide will explore the multifaceted research applications of Oct-2-ynal, moving from its

fundamental role as a synthetic building block to its more specialized applications in the

development of novel materials and potential therapeutic agents.

Physicochemical and Spectroscopic Data
A thorough understanding of a molecule's physical and spectral properties is paramount for its

effective use in a research setting. The following tables summarize the key physicochemical

and spectroscopic data for Oct-2-ynal.

Table 1: Physicochemical Properties of Oct-2-ynal[2]

Property Value

IUPAC Name oct-2-ynal

Synonyms 2-Octynal, Amylpropiolaldehyd

Molecular Formula C₈H₁₂O

Molecular Weight 124.18 g/mol

CAS Number 1846-68-0

Appearance Colorless to pale yellow liquid

Table 2: Spectroscopic Data for Oct-2-ynal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b160346?utm_src=pdf-body
https://www.benchchem.com/product/b160346?utm_src=pdf-body
https://www.benchchem.com/product/b160346?utm_src=pdf-body
https://www.mdpi.com/2306-5354/11/5/449
https://www.benchchem.com/product/b160346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Technique Key Features

¹H NMR

The aldehyde proton (CHO) typically appears as

a singlet in the downfield region of the spectrum,

around δ 9.0-10.0 ppm. The protons on the

carbon adjacent to the alkyne and the rest of the

alkyl chain will exhibit characteristic splitting

patterns and chemical shifts.

¹³C NMR

The carbonyl carbon of the aldehyde is highly

deshielded and appears around δ 190-200 ppm.

The sp-hybridized carbons of the alkyne will

have distinct chemical shifts in the range of δ

70-90 ppm.

IR Spectroscopy

A strong absorption band corresponding to the

C=O stretch of the aldehyde is typically

observed around 1680-1700 cm⁻¹. The C≡C

triple bond stretch will appear as a weaker

absorption in the range of 2100-2250 cm⁻¹.[3]

The aldehydic C-H stretch may be visible as a

pair of weak bands around 2720 and 2820

cm⁻¹.

Mass Spectrometry

The molecular ion peak (M⁺) will be observed at

m/z = 124. The fragmentation pattern will likely

involve cleavage adjacent to the carbonyl group

(loss of H or CHO) and fragmentation of the

alkyl chain.[4]

Applications in Organic Synthesis: A Versatile
Building Block
The dual functionality of Oct-2-ynal makes it a highly valuable and versatile starting material

for the synthesis of a wide array of more complex organic molecules, including various

heterocyclic systems.

Synthesis of Heterocyclic Compounds
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The reactivity of the yn-al moiety can be harnessed to construct a variety of heterocyclic

scaffolds, which are prevalent in many biologically active compounds.

Pyridine Synthesis: While specific examples with Oct-2-ynal are not abundant in the

literature, the general strategy for pyridine synthesis from yn-als involves condensation with

a suitable nitrogen source, such as an enamine or an ammonia equivalent. The initial

Michael addition to the alkyne followed by intramolecular cyclization and subsequent

aromatization would lead to the formation of a substituted pyridine ring.

Pyrimidine Synthesis: Pyrimidines can be synthesized from α,β-unsaturated carbonyl

compounds through condensation with amidines or related dinucleophilic species.[5][6] In

the case of Oct-2-ynal, reaction with an amidine could proceed via an initial Michael

addition, followed by cyclization and dehydration to afford a substituted pyrimidine.

Experimental Protocol: General Procedure for Pyrimidine Synthesis from an Yn-al

To a solution of the yn-al (1 equivalent) in a suitable solvent (e.g., ethanol, DMF), add the

amidine hydrochloride (1.1 equivalents) and a base (e.g., sodium ethoxide, triethylamine)

(1.2 equivalents).

Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction to room temperature and remove the solvent under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

pyrimidine derivative.
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Pyrimidine Synthesis from Oct-2-ynal
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Caption: Generalized workflow for the synthesis of pyrimidines from Oct-2-ynal.

Cycloaddition Reactions
The activated alkyne in Oct-2-ynal can participate in various cycloaddition reactions, providing

access to cyclic and polycyclic structures.

Diels-Alder Reaction: As a dienophile, the alkyne of Oct-2-ynal can react with a variety of

dienes in a [4+2] cycloaddition to form six-membered rings. The electron-withdrawing

aldehyde group enhances the reactivity of the alkyne in this transformation.

Building Block in Natural Product Synthesis
While direct applications of Oct-2-ynal in the total synthesis of complex natural products are

not extensively documented, its structural motif is present in or can be a precursor to key

intermediates in the synthesis of bioactive molecules like jasmonates and prostaglandins.[7][8]

The synthesis of these molecules often involves the construction of cyclopentenone rings, for

which α,β-unsaturated aldehydes can be valuable starting materials.

"Click Chemistry": A Gateway to Functional
Molecules
The terminal alkyne of Oct-2-ynal makes it an ideal substrate for copper-catalyzed azide-

alkyne cycloaddition (CuAAC), the most prominent example of "click chemistry."[9][10] This
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reaction allows for the efficient and highly selective formation of a stable 1,2,3-triazole linkage

between the alkyne of Oct-2-ynal and an azide-functionalized molecule.

This powerful ligation strategy opens up a vast chemical space for the creation of novel

molecules with diverse functionalities. By attaching different azide-containing moieties to Oct-2-
ynal, researchers can readily synthesize:

Bioconjugates: Linking Oct-2-ynal to biomolecules such as peptides, proteins, or nucleic

acids.

Functional Polymers: Incorporating the Oct-2-ynal unit into polymer chains to introduce

specific properties.

Molecular Probes: Creating fluorescent or otherwise labeled derivatives for imaging and

sensing applications.

Drug Discovery Scaffolds: Rapidly generating libraries of triazole-containing compounds for

screening against biological targets.[11]

Experimental Protocol: General Procedure for CuAAC Reaction with Oct-2-ynal

In a reaction vessel, dissolve the azide-containing compound (1 equivalent) and Oct-2-ynal
(1.1 equivalents) in a suitable solvent system (e.g., a mixture of t-butanol and water).

Add a copper(II) sulfate solution (e.g., 5 mol%) and a reducing agent such as sodium

ascorbate (e.g., 10 mol%).

Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

Upon completion, dilute the reaction with water and extract the product with an organic

solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired triazole

derivative.
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CuAAC with Oct-2-ynal
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Caption: Postulated mechanisms of the antifungal action of Oct-2-ynal.
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Future Perspectives and Conclusion
Oct-2-ynal is a molecule with considerable untapped potential in various fields of chemical

research. While its utility as a versatile building block in organic synthesis is evident, further

exploration of its reactivity in novel synthetic methodologies is warranted. Its application in

"click chemistry" provides a straightforward entry point for the development of new functional

materials and bioconjugates.

Perhaps the most exciting future direction for Oct-2-ynal research lies in the exploration of its

biological activities. A systematic investigation of its antifungal properties, including its spectrum

of activity, mechanism of action, and potential for in vivo efficacy, could lead to the development

of new therapeutic agents. Furthermore, its role as a precursor in the synthesis of complex

bioactive molecules should be more thoroughly investigated.

In conclusion, Oct-2-ynal is a readily accessible and highly reactive molecule that offers a

wealth of opportunities for innovation in synthetic chemistry, materials science, and drug

discovery. This guide has provided a comprehensive overview of its known applications and a

glimpse into its future potential, with the aim of inspiring further research into this fascinating

chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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